1-(3-chlorophenyl)-N-(1-(furan-3-yl)propan-2-yl)methanesulfonamide

• IUPAC Name: 1-(3-chlorophenyl)-N-[1-(furan-3-yl)propan-2-yl]methanesulfonamide
• InChI: InChI=1S/C14H16ClNO3S/c1-11(7-12-5-6-19-9-12)16-20(17,18)10-13-3-2-4-14(15)8-13/h2-6,8-9,11,16H,7,10H2,1H3
• InChI Key: MDZZNWPBVMTBLB-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=COC=C1)NS(=O)(=O)CC2=CC(=CC=C2)Cl
• Molecular Formula: C14H16ClNO3S
• Molecular Weight: 313.8 g/mol

Description

1-(3-chlorophenyl)-N-(1-(furan-3-yl)propan-2-yl)methanesulfonamide, also known as CP-690,550, is a synthetic compound that has been extensively studied for its potential therapeutic uses. This molecule belongs to a class of compounds known as Janus kinase (JAK) inhibitors, which are being explored as a treatment for various autoimmune diseases and inflammatory conditions.

Scientific Research Applications

Molecular Structure and Conformation

• Conformational Analysis : Research on similar compounds, like N-(2,3-Dichloro­phen­yl)methane­sulfonamide, has revealed insights into the molecular conformation of these compounds. The N—H bond's orientation and bond parameters are critical in determining the biological activity of these molecules. They exhibit different conformations depending on their chloro substituents, which can influence their interaction with receptor molecules (Gowda, Foro, & Fuess, 2007).

• Bond Parameters and Torsion Angles : Similar studies on N-(2,5-Dichloro­phen­yl)methane­sulfonamide highlight the significance of bond and torsion angles in these molecules, which again plays a role in their biological activities (Gowda, Foro, & Fuess, 2007).

Biological Activity and Interaction

• Amide H Atom Accessibility : The amide H atom in these compounds, due to its position relative to the benzene ring, is available to a receptor molecule during biological activity. This spatial arrangement is crucial for the interaction of these molecules with biological systems (Gowda, Foro, & Fuess, 2007).

• Hydrogen Bonding in Molecular Packing : The molecules are often packed into chains through N—H⋯O hydrogen bonding, which could be significant in understanding their behavior in crystalline forms or in biological systems (Gowda, Foro, & Fuess, 2007).

Chemical Synthesis and Applications

• High Yield Synthesis : Research on the synthesis of furylmethane derivatives, which involve similar chemical structures, shows the development of efficient methods for high yield production. This includes using specific ionic liquids for catalysis, which is critical for industrial applications (Shinde & Rode, 2017).

• Chemoselective N-Acylation Reagents : Studies on N-Acyl-N-(2,3,4,5,6-pentafluorophenyl)methanesulfonamides have explored their use as N-acylation reagents, highlighting the importance of these compounds in synthetic organic chemistry (Kondo, Sekimoto, Nakao, & Murakami, 2000).